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Compound of Interest

Compound Name: PI3K-IN-54

Cat. No.: B10830399

For Researchers, Scientists, and Drug Development Professionals
Introduction:

PI3K-IN-54 is identified as a potent pan-PI3K (Phosphoinositide 3-kinase) inhibitor. The
PI3BK/AKT/mTOR pathway is a critical intracellular signaling cascade that governs a multitude
of cellular processes, including cell growth, proliferation, survival, and metabolism.
Dysregulation of this pathway is a hallmark of various human cancers, making it a prime target
for therapeutic intervention. PI3BK-IN-54 demonstrates significant inhibitory activity against
Class | PI3K isoforms. This document provides a summary of the currently available public data
on PI3K-IN-54, with a focus on its biochemical potency. It must be noted that as of this writing,
detailed preliminary toxicity data from either in vitro or in vivo studies are not extensively
available in the public domain.

Biochemical Potency

PI3K-IN-54 has been characterized as a pan-inhibitor of Class | PI3K catalytic subunits. The
available quantitative data pertains to its half-maximal inhibitory concentration (IC50) against
various isoforms.
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Target Isoform IC50 (nM)
pl10a (PI3Ka) 0.22
p110B (PI3KP) 1.4

p1103 (PI3KJ) 0.38

(Data sourced from multiple publicly available

databases.)

PI3K Signaling Pathway

The PI3K pathway is activated by various upstream signals, such as growth factors and
cytokines, through receptor tyrosine kinases (RTKs). Upon activation, PI3K phosphorylates
phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-
trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting proteins with pleckstrin
homology (PH) domains, most notably AKT (also known as Protein Kinase B), to the plasma
membrane. This leads to the activation of AKT, which in turn phosphorylates a host of
downstream targets to regulate fundamental cellular functions.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Extracellular Space Plasma Membrane Cytoplasm
Recruits &

SR | Binds | Re:e;)tarTé¥7:|ne Activates Phosphorylates ﬁ Activates Activates TORCL Promote Cell Growth,
inase (I ) Proliferation,
: Survival
i Inhibits @

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

In Vitro Assessment

23

Cell Viability Assays
(e.g., MTT on HepG?2)

Genotoxicity Assays
(e.g., Ames Test)

hERG Channel Assay

In Vitro Tox Report

Proceed if profile is acceptable

In Vivo Assessment (Rodent)

Maximum Tolerated
Dose (MTD) Study

7-Day Dose
Range-Finding Study

Monitor:
- Clinical Signs
- Body Weight
- Hematology
- Clinical Chemistry
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 To cite this document: BenchChem. [PI3K-IN-54: A Technical Overview of Pre-clinical Data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830399#pi3k-in-54-preliminary-toxicity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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